3-(4-bromophenyl)-5,7-dimethyl-9-propyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• IUPAC Name: 8-(4-bromophenyl)-1,3-dimethyl-5-propylpurino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C17H17BrN6O2/c1-4-9-23-12-14(21(2)17(26)22(3)15(12)25)24-13(19-20-16(23)24)10-5-7-11(18)8-6-10/h5-8H,4,9H2,1-3H3
• InChI Key: DMNHVJBRGWPJTG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(N(C(=O)N(C2=O)C)C)N3C1=NN=C3C4=CC=C(C=C4)Br
• Molecular Formula: C17H17BrN6O2
• Molecular Weight: 417.3 g/mol

Description

3-(4-bromophenyl)-5,7-dimethyl-9-propyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C17H17BrN6O2 and its molecular weight is 417.267. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have synthesized novel fused triazolo purine derivatives, including molecules structurally similar to the specified compound, to identify potent anti-proliferative agents against various human cancer cell lines. For instance, Sucharitha et al. (2021) synthesized a series of novel fused [1,2,3]triazolo[4',5':3,4] pyrrolo[2,1-f]purine derivatives. These derivatives exhibited significant in vitro anti-proliferative activity against several cancer cell lines, demonstrating potential as anticancer agents. The study highlights the importance of structural modifications in enhancing biological activity, which could be relevant for further research on the specified compound (Sucharitha et al., 2021).

Anticancer, Anti-HIV, and Antimicrobial Activities

Further research into triazolo and triazino purine derivatives has shown their potential in treating various diseases, including cancer, HIV-1, and microbial infections. Ashour et al. (2012) described the synthesis and evaluation of triazino and triazolo[4,3-e]purine derivatives for their anticancer, anti-HIV, and antimicrobial activities. This study's findings suggest that molecules with a similar structure to the specified compound could have broad-spectrum biological activities, making them valuable for further pharmacological research (Ashour et al., 2012).

Material Science Applications

In the realm of material science, the synthesis of compounds incorporating triazolo purine derivatives offers novel approaches to creating materials with unique properties. For example, Mallakpour and Rafiee (2007) explored the use of ionic liquids and microwave irradiation for the polycondensation of triazolidine dione with diisocyanates, leading to the production of polyureas with potential applications in various industries. This research indicates the versatility of triazolo purine derivatives in synthesizing new polymeric materials (Mallakpour & Rafiee, 2007).